Cas no 861033-98-9 (1H-PYRROLE, 2,2'-ETHYLIDENEBIS-)

• Product Name: 1H-PYRROLE, 2,2'-ETHYLIDENEBIS-
• CAS No: 861033-98-9
• MF: C₁₀H₁₂N₂
• MW: 160.216
• CID: 4457839
• Update Time: 2025-06-13

1H-PYRROLE, 2,2'-ETHYLIDENEBIS- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLE, 2,2'-ETHYLIDENEBIS-

Additional information on 1H-PYRROLE, 2,2'-ETHYLIDENEBIS-

Comprehensive Overview of 1H-PYRROLE, 2,2'-ETHYLIDENEBIS- (CAS No. 861033-98-9): Properties, Applications, and Industry Insights

1H-PYRROLE, 2,2'-ETHYLIDENEBIS- (CAS No. 861033-98-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, material science, and catalysis. This bicyclic pyrrole derivative is characterized by its unique ethylidene bridge, which enhances its structural stability and reactivity. Researchers and industry professionals frequently search for terms like "pyrrole derivatives applications", "CAS 861033-98-9 synthesis", and "ethylidenebis-pyrrole uses", reflecting its growing relevance in advanced chemical research.

The compound’s molecular structure features two pyrrole rings linked by an ethylidene group, making it a versatile building block for heterocyclic chemistry. Its thermal stability and electron-rich nature have led to its exploration in organic electronics, particularly in the development of conductive polymers and light-emitting diodes (LEDs). With the rise of green chemistry trends, questions like "sustainable synthesis of pyrrole derivatives" and "eco-friendly catalytic systems" highlight the demand for innovative applications of this compound.

In the pharmaceutical sector, 1H-PYRROLE, 2,2'-ETHYLIDENEBIS- serves as a precursor for bioactive molecules, including potential antimicrobial agents and enzyme inhibitors. Its ability to form metal complexes has also sparked interest in coordination chemistry, with searches such as "pyrrole ligands for catalysis" gaining traction. Recent studies emphasize its role in asymmetric synthesis, aligning with the industry’s focus on chiral drug development.

From a commercial perspective, the compound’s niche applications in high-performance materials and specialty chemicals have driven market inquiries like "CAS 861033-98-9 suppliers" and "pyrrole derivatives pricing trends". Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, as emphasized by queries on "purity analysis of ethylidenebis-pyrrole". Regulatory compliance, particularly regarding REACH and FDA guidelines, further underscores its safe handling and usage.

Emerging trends in nanotechnology and energy storage have expanded the compound’s potential. For instance, its integration into carbon nanotube functionalization and battery electrolytes addresses popular search topics like "pyrrole-based nanomaterials" and "next-gen energy solutions". As industries prioritize innovation and sustainability, 1H-PYRROLE, 2,2'-ETHYLIDENEBIS- continues to inspire cross-disciplinary research and development.

In summary, 1H-PYRROLE, 2,2'-ETHYLIDENEBIS- (CAS No. 861033-98-9) exemplifies the intersection of fundamental chemistry and cutting-edge technology. Its multifaceted applications—from drug discovery to advanced materials—make it a compound of enduring scientific and industrial value. By addressing high-search-volume keywords like "pyrrole derivatives in medicine" and "CAS 861033-98-9 properties", this overview aims to bridge knowledge gaps while optimizing for SEO visibility.